N-[4-isopropoxy-1-(2,2,2-trifluoroethyl)-1H-indazol-3-yl]-2-pyridin-3-ylacetamide

• IUPAC Name: N-[4-propan-2-yloxy-1-(2,2,2-trifluoroethyl)indazol-3-yl]-2-pyridin-3-ylacetamide
• InChI: InChI=1S/C19H19F3N4O2/c1-12(2)28-15-7-3-6-14-17(15)18(25-26(14)11-19(20,21)22)24-16(27)9-13-5-4-8-23-10-13/h3-8,10,12H,9,11H2,1-2H3,(H,24,25,27)
• InChI Key: BOTBAPOCCBVKIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC2=C1C(=NN2CC(F)(F)F)NC(=O)CC3=CN=CC=C3
• Molecular Formula: C19H19F3N4O2
• Molecular Weight: 392.4 g/mol

Description

N-[4-isopropoxy-1-(2,2,2-trifluoroethyl)-1H-indazol-3-yl]-2-pyridin-3-ylacetamide is a useful research compound. Its molecular formula is C19H19F3N4O2 and its molecular weight is 392.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 392.14601035 g/mol and the complexity rating of the compound is 532. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Methodologies

• Intramolecular Oxidative N-N Bond Formation : A novel strategy for synthesizing biologically important 1,2,4-triazolo[1,5-a]pyridines through direct metal-free oxidative N-N bond formation, featuring high yields and short reaction times (Zheng et al., 2014).
• Modification of PI3K Inhibitors : Alkylurea moiety replacement in a compound showing remarkable anticancer effects, leading to potent antiproliferative activities against cancer cell lines and reduced toxicity (Wang et al., 2015).

Molecular Modeling and Experimental Studies

• Thermodynamic and Transport Properties of Ionic Liquids : A combined experimental and molecular dynamics study on pyridinium-based ionic liquids, providing insights into their dynamic and thermodynamic properties (Cadena et al., 2006).

Biological Activities and Applications

• Antimicrobial and Antifungal Activities : Synthesis and evaluation of new compounds derived from isonicotinic acid hydrazide for antimicrobial and antifungal activities, highlighting their potential as therapeutic agents (Bayrak et al., 2009).
• Corrosion Inhibitors : Investigation of new acetamide, isoxazolidine, and isoxazoline derivatives as corrosion inhibitors, demonstrating their effectiveness in protecting against corrosion in acidic and oil mediums (Yıldırım & Çetin, 2008).